4-(3,5-dimethyl-1H-pyrazol-1-yl)-5-(4-methylphenyl)thieno[2,3-d]pyrimidine

• Molecular Formula: C18H16N4S
• Molecular Weight: 320.4 g/mol
• IUPAC Name: 4-(3,5-dimethylpyrazol-1-yl)-5-(4-methylphenyl)thieno[2,3-d]pyrimidine
• InChI: InChI=1S/C18H16N4S/c1-11-4-6-14(7-5-11)15-9-23-18-16(15)17(19-10-20-18)22-13(3)8-12(2)21-22/h4-10H,1-3H3
• InChI Key: CKHYFQBXYGJKAK-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)C2=CSC3=NC=NC(=C23)N4C(=CC(=N4)C)C

Description

4-(3,5-dimethyl-1H-pyrazol-1-yl)-5-(4-methylphenyl)thieno[2,3-d]pyrimidine is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicine. The compound has been synthesized using various methods, and its mechanism of action, biochemical and physiological effects, advantages, and limitations for lab experiments, as well as future directions, have been studied extensively.

Mechanism of Action

The mechanism of action of 4-(3,5-dimethyl-1H-pyrazol-1-yl)-5-(4-methylphenyl)thieno[2,3-d]pyrimidine is not fully understood. However, it is believed to inhibit the activity of certain enzymes and proteins that are involved in inflammation, tumor growth, and microbial infections. The compound has also been shown to have antioxidant properties, which may contribute to its neuroprotective effects.
Biochemical and Physiological Effects:
4-(3,5-dimethyl-1H-pyrazol-1-yl)-5-(4-methylphenyl)thieno[2,3-d]pyrimidine has been shown to have various biochemical and physiological effects. It has been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines. The compound has also been shown to induce apoptosis, or programmed cell death, in tumor cells. Additionally, it has been shown to have antimicrobial effects against various bacterial and fungal strains.

Advantages and Limitations for Lab Experiments

One advantage of using 4-(3,5-dimethyl-1H-pyrazol-1-yl)-5-(4-methylphenyl)thieno[2,3-d]pyrimidine in lab experiments is its versatility. The compound has been shown to have various biological activities, making it suitable for studying different physiological and pathological processes. However, one limitation is its relatively low solubility in water, which may affect its bioavailability and limit its use in certain experiments.

Future Directions

There are several future directions for the research on 4-(3,5-dimethyl-1H-pyrazol-1-yl)-5-(4-methylphenyl)thieno[2,3-d]pyrimidine. One direction is to explore its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. Another direction is to investigate its potential as a novel anti-cancer agent. Additionally, further studies are needed to understand its mechanism of action and to optimize its synthesis for increased yield and bioavailability.

Synthesis Methods

The synthesis of 4-(3,5-dimethyl-1H-pyrazol-1-yl)-5-(4-methylphenyl)thieno[2,3-d]pyrimidine has been achieved using various methods, including the reaction of 4-bromo-5-(4-methylphenyl)thieno[2,3-d]pyrimidine with 3,5-dimethyl-1H-pyrazole in the presence of a palladium catalyst. Another method involves the reaction of 4,5-dichlorothieno[2,3-d]pyrimidine with 3,5-dimethyl-1H-pyrazole in the presence of a base. These methods have been optimized to achieve high yields of the compound.

Scientific Research Applications

4-(3,5-dimethyl-1H-pyrazol-1-yl)-5-(4-methylphenyl)thieno[2,3-d]pyrimidine has been studied extensively for its potential applications in the field of medicine. The compound has been shown to have anti-inflammatory, anti-tumor, and anti-microbial properties. It has also been studied for its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.